N-(3-methoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide

• IUPAC Name: N-(3-methoxyphenyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]sulfonylacetamide
• InChI: InChI=1S/C23H25N3O6S/c1-31-18-6-4-5-17(13-18)24-22(27)16-33(29,30)21-14-26(20-8-3-2-7-19(20)21)15-23(28)25-9-11-32-12-10-25/h2-8,13-14H,9-12,15-16H2,1H3,(H,24,27)
• InChI Key: WSBZCTLYCGGDMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)CS(=O)(=O)C2=CN(C3=CC=CC=C32)CC(=O)N4CCOCC4
• Molecular Formula: C23H25N3O6S
• Molecular Weight: 471.5 g/mol

Description

N-(3-methoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide is a useful research compound. Its molecular formula is C23H25N3O6S and its molecular weight is 471.53. The purity is usually 95%.
BenchChem offers high-quality N-(3-methoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-methoxyphenyl)-2-((1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)sulfonyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure Analysis

The crystal structures of related (oxothiazolidin-2-ylidene)acetamides, including compounds with morpholino and methoxyphenyl groups, have been described, providing insights into their chemical behavior and potential applications in designing new compounds with specific properties (Aleksei N. Galushchinskiy, P. Slepukhin, K. Obydennov, 2017).

Antimicrobial Activity

Novel acetamide derivatives, including those with morpholino and methoxyphenyl groups, have been synthesized and evaluated for their antimicrobial properties against various pathogenic microorganisms, showing promising antibacterial and antifungal activities (B. Debnath, S. Ganguly, 2015).

Antifungal Agents

Derivatives with morpholino groups have been identified as fungicidal agents against Candida species, with further modifications improving their plasmatic stability and broadening their antifungal activity against various fungal species, demonstrating potential in treating fungal infections (D. Bardiot, K. Thevissen, K. De Brucker, et al., 2015).

Green Synthesis

Studies on the green synthesis of related compounds, like N-(3-Amino-4-methoxyphenyl)acetamide, using novel catalysts, highlight the importance of environmentally friendly methods in producing important chemical intermediates (Zhang Qun-feng, 2008).

Structural Properties and Inclusion Compounds

Research on the structural aspects and properties of salt and inclusion compounds of amides with quinoline and morpholine derivatives sheds light on their potential applications in material science, particularly in forming gels and crystalline salts with different acids (A. Karmakar, R. Sarma, J. Baruah, 2007).

Anticancer Properties

Hybrid molecules containing pyrazoline, thiadiazole, and acetamide groups have been synthesized and evaluated for their anticancer properties, demonstrating the potential for designing new anticancer agents (I. Yushyn, Serhii Holota, Roman Lesyk, 2022).